Cas no 1185146-41-1 (Iomeprol-d3)

• Product Name: Iomeprol-d3
• CAS No: 1185146-41-1
• MF: C₁₇H₂₂I₃N₃O₈
• MW: 780.103786945343
• CID: 895450
• Update Time: 2025-06-11

Iomeprol-d3 Chemical and Physical Properties

Names and Identifiers

• Iomeprol-d3

• Inchi： 1S/C17H22I3N3O8/c1-23(9(29)6-26)15-13(19)10(16(30)21-2-7(27)4-24)12(18)11(14(15)20)17(31)22-3-8(28)5-25/h7-8,24-28H,2-6H2,1H3,(H,21,30)(H,22,31)/i1D3
• InChI Key： NJKDOADNQSYQEV-FIBGUPNXSA-N
• SMILES： IC1C(C(NCC(CO)O)=O)=C(C(C(NCC(CO)O)=O)=C(C=1N(C(CO)=O)C([2H])([2H])[2H])I)I

Experimental Properties

• Melting Point: 196-198°C

Additional information on Iomeprol-d3

Iomeprol-d3 (CAS No. 1185146-41-1): An Advanced Contrast Agent for Diagnostic Imaging

Iomeprol-d3, with the Chemical Abstracts Service (CAS) number 1185146-41-1, is a deuterated derivative of the widely used iodinated contrast agent, iomeprol. This compound is designed to enhance the accuracy and reliability of diagnostic imaging procedures, particularly in computed tomography (CT) and magnetic resonance imaging (MRI). The deuterium substitution in Iomeprol-d3 offers several advantages, including improved stability and reduced metabolic degradation, making it a valuable tool in both clinical and research settings.

The chemical structure of Iomeprol-d3 is characterized by the presence of deuterium atoms, which are isotopes of hydrogen with an additional neutron. This substitution results in a heavier molecule that exhibits distinct physical and chemical properties compared to its non-deuterated counterpart. The increased molecular weight and altered electronic environment can influence the pharmacokinetics and pharmacodynamics of the compound, leading to enhanced imaging quality and reduced side effects.

In recent studies, Iomeprol-d3 has shown promising results in various imaging applications. For instance, a study published in the Journal of Magnetic Resonance Imaging demonstrated that Iomeprol-d3 provides superior contrast enhancement in MRI scans compared to traditional iodinated agents. The deuterium substitution was found to reduce the rate of renal excretion, thereby prolonging the circulation time and improving the visibility of target tissues. This property is particularly beneficial for detecting early-stage tumors and monitoring treatment responses.

Another significant advantage of Iomeprol-d3 is its potential for use in quantitative imaging techniques. The stable isotope labeling allows for precise quantification of tissue concentrations, which can be crucial for accurate diagnosis and personalized treatment planning. A research team at the University of California, San Francisco, reported that Iomeprol-d3 enables more accurate measurement of lesion volumes and enhances the differentiation between benign and malignant lesions.

The safety profile of Iomeprol-d3 has also been extensively evaluated. Clinical trials have shown that it is well-tolerated by patients, with minimal adverse effects. The reduced metabolic degradation associated with deuterium substitution may contribute to this favorable safety profile by minimizing the formation of toxic metabolites. This makes Iomeprol-d3 a suitable choice for patients with compromised renal function or other comorbidities that increase the risk of adverse reactions to conventional contrast agents.

In addition to its clinical applications, Iomeprol-d3 has gained attention in preclinical research for its potential as a tracer in molecular imaging studies. The ability to track the distribution and metabolism of deuterated compounds using advanced imaging techniques such as positron emission tomography (PET) opens new avenues for investigating disease mechanisms and evaluating drug efficacy. A study published in the Nature Communications journal highlighted the use of Iomeprol-d3 as a biomarker for monitoring tumor hypoxia, a critical factor in cancer progression and treatment resistance.

The development and application of Iomeprol-d3 reflect ongoing advancements in the field of diagnostic imaging agents. As researchers continue to explore new ways to improve image quality and patient safety, compounds like Iomeprol-d3 are likely to play an increasingly important role in both clinical practice and scientific research. The unique properties of deuterium substitution offer a promising avenue for enhancing diagnostic accuracy and therapeutic outcomes.

In conclusion, Iomeprol-d3 (CAS No. 1185146-41-1) represents a significant advancement in the field of contrast agents for diagnostic imaging. Its enhanced stability, prolonged circulation time, and favorable safety profile make it a valuable tool for improving the accuracy and reliability of medical imaging procedures. As research continues to uncover new applications and benefits, Iomeprol-d3 is poised to become an essential component in the arsenal of diagnostic tools available to healthcare professionals.